Cas no 400652-49-5 (tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate
• CAS No: 400652-49-5
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD08726033
• CID: 325721
• PubChem ID: 9990441
• Update Time: 2025-05-23

tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(1S)-1-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• (2S)-N2-(tert-butoxycarbonyl)-3-methyl-1,2-butanediamine
• (R)-[1-(tert-butyl-dimethyl-silanyloxymethyl)-2-hydroxy-ethyl]-carbamic acid tert-butyl ester
• 1,1-dimethylethyl [(1R)-2-{[(1,1-dimethylethyl)(dimethyl)silyl]oxy}-1-(hydroxymethyl)ethyl]carbamate
• 1,1-dimethylethyl N-[1-(S)-(aminomethyl)-2-methylpropyl]carbamate
• 520071_ALDRICH
• CTK8C6306
• O-t-butyldimethylsilyl-N-[(1,1-dimethylethoxy)carbonyl]-L-serinol
• tert-butyl (R)-1-(tert-b
• tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate
• EN300-2166763
• N-Boc-[(S)-1-(aminomethyl)-2-methylpropyl]amine
• tert-Butyl (S)-(1-amino-3-methylbutan-2-yl)carbamate
• (S)-tert-Butyl (1-amino-3-methylbutan-2-yl)carbamate
• SCHEMBL3382393
• Carbamic acid,[(1S)-1-(aminomethyl)-2-methylpropyl]-,1,1-dimethylethyl ester
• GKTZYOHYPBQYAX-MRVPVSSYSA-N
• DTXSID601164790
• (S)-tert-Butyl(1-amino-3-methylbutan-2-yl)carbamate
• C78198
• tert-butyl N-[(1S)-1-(aminomethyl)-2-methyl-propyl]carbamate
• TERT-BUTYL N-[(2S)-1-AMINO-3-METHYLBUTAN-2-YL]CARBAMATE
• 1,1-Dimethylethyl N-[(1S)-1-(aminomethyl)-2-methylpropyl]carbamate
• CS-0147178
• 400652-49-5

• MDL： MFCD08726033
• Inchi： 1S/C10H22N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)/t8-/m1/s1
• InChI Key： GKTZYOHYPBQYAX-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](CN)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.16800
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.58560

Additional information on tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate (CAS No. 400652-49-5)

tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate, with the CAS number 400652-49-5, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of carbamate-protected amino acids, which are critical intermediates in the development of bioactive molecules. Its unique structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a chiral (2S)-1-amino-3-methylbutan-2-yl backbone, makes it invaluable for asymmetric synthesis and drug discovery.

The growing interest in peptide-based therapeutics and small-molecule drugs has propelled the demand for high-purity intermediates like tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate. Researchers frequently search for "Boc-protected amino acid derivatives" or "CAS 400652-49-5 applications" to explore its role in solid-phase peptide synthesis (SPPS) and medicinal chemistry. Its compatibility with Fmoc/tBu strategies further enhances its utility in constructing complex peptide architectures.

In recent years, the compound has gained attention due to its potential in targeted drug delivery systems and enzyme inhibition studies. Questions like "How to synthesize tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate?" or "What are the storage conditions for CAS 400652-49-5?" reflect user concerns about its practical handling. Proper storage under inert atmosphere at low temperatures (-20°C) is recommended to maintain stability.

The stereochemical purity of tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate is another hot topic, as enantioselectivity is crucial for biological activity. Analytical techniques such as HPLC and chiral chromatography are often employed to verify its optical purity. Additionally, its role in prodrug design and bioconjugation aligns with trends in personalized medicine, addressing searches like "Boc-amino acids in cancer research."

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers optimize routes using green chemistry principles, reducing waste generation during synthesis. Environmental sustainability queries, such as "eco-friendly synthesis of CAS 400652-49-5," highlight the intersection of organic chemistry and green technology.

In summary, tert-butyl N-(2S)-1-amino-3-methylbutan-2-ylcarbamate (CAS 400652-49-5) bridges fundamental research and applied science, answering contemporary needs in drug development and biomolecular engineering. Its versatility ensures continued relevance in academic and industrial settings alike.